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Compound of Interest

Compound Name: 1-(4-Methoxy-1-naphthyl)ethanone

Cat. No.: B1219363 Get Quote

Essential Safety and Handling Guide for 1-(4-
Methoxy-1-naphthyl)ethanone
Disclaimer: A specific Safety Data Sheet (SDS) for 1-(4-Methoxy-1-naphthyl)ethanone is not

publicly available. The following guidance is based on the safety profiles of structurally similar

aromatic ketones and general laboratory safety best practices. It is imperative to handle this

compound with caution and to perform a thorough risk assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for handling 1-(4-Methoxy-1-naphthyl)ethanone in a

laboratory setting. The information is intended for researchers, scientists, and professionals in

drug development.

Physicochemical Properties
1-(4-Methoxy-1-naphthyl)ethanone is a crystalline solid, appearing colorless to pale yellow.[1]

It has limited solubility in water and is moderately lipophilic.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1219363?utm_src=pdf-interest
https://www.benchchem.com/product/b1219363?utm_src=pdf-body
https://www.benchchem.com/product/b1219363?utm_src=pdf-body
https://www.benchchem.com/product/b1219363?utm_src=pdf-body
https://www.smolecule.com/products/s599360
https://www.smolecule.com/products/s599360
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₃H₁₂O₂ [2]

Molecular Weight 200.23 g/mol [2]

Appearance
Colorless to pale yellow

crystalline solid
[1]

XLogP3-AA 2.8 [2]

Solubility Limited water solubility [1]

Personal Protective Equipment (PPE)
Given the lack of specific toxicity data, a conservative approach to PPE is recommended to

ensure user safety. The primary hazards associated with similar aromatic ketones include skin

irritation, eye irritation, and potential for allergic skin reactions.[3]

Protection Type Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a full-face

shield.

To protect against potential

splashes and solid

particulates.

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., Nitrile rubber). -

Lab Coat: A standard

laboratory coat. - Clothing:

Long pants and closed-toe

shoes.

To prevent skin contact, which

may cause irritation or allergic

reactions.[3]

Respiratory Protection

An N95-rated particulate

respirator or work in a certified

chemical fume hood.

To minimize inhalation of the

solid compound, especially

when handling powders.[4]

Operational and Disposal Plans
Handling and Storage:
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Handle 1-(4-Methoxy-1-naphthyl)ethanone in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[4]

Avoid direct contact with skin and eyes.[3]

Store in a tightly sealed container in a cool, dry place, away from strong oxidizing agents.[4]

Practice good laboratory hygiene: wash hands thoroughly after handling and before eating,

drinking, or smoking.[4]

Spill Management:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, carefully sweep up the material to avoid generating dust.

Absorb: For a solution, use an inert absorbent material.

Collect: Place the spilled material and any contaminated absorbent into a sealed, labeled

container for hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent and then with soap and

water.

Disposal:

Dispose of 1-(4-Methoxy-1-naphthyl)ethanone and any contaminated materials as

hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of down the drain or in general waste.
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The following diagram outlines the standard operating procedure for the safe handling of 1-(4-
Methoxy-1-naphthyl)ethanone.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-(4-Methoxy-1-naphthyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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